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CAS No.: 2412056-27-8
Cat. No.: B10828227
Get Quote
& J

Disclaimer: Information regarding the specific compound "Thalidomide-5-NH2-CH2-COOH" is
limited. This guide provides a comprehensive overview of the physicochemical properties of its
parent compound, thalidomide, and its derivatives. The experimental protocols and data
presented can serve as a valuable reference for the characterization of "Thalidomide-5-NH2-
CH2-COOH."

Introduction

Thalidomide, a derivative of glutamic acid, was first synthesized in 1954 and initially marketed
as a sedative.[1] Its tragic teratogenic effects led to its withdrawal from the market in the early
1960s.[2][3] However, subsequent research has unveiled its potent immunomodulatory, anti-
inflammatory, and anti-angiogenic properties, leading to its repurposing for the treatment of
conditions like erythema nodosum leprosum and multiple myeloma.[3][4][5]

The compound of interest, Thalidomide-5-NH2-CH2-COOMH, is a derivative of thalidomide
featuring an aminoacetic acid (glycine) substituent at the 5-position of the isoindole ring. This
modification introduces both an amino and a carboxylic acid group, which can significantly alter
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the molecule's physicochemical properties and biological activity.[6][7] Such derivatives are of
interest as they can serve as ligands for E3 ligases, like cereblon (CRBN), and are used in the
development of PROteolysis TArgeting Chimeras (PROTACS).[6][8][9] This guide will delve into
the key physicochemical parameters of thalidomide and its analogs, providing a framework for
understanding and evaluating Thalidomide-5-NH2-CH2-COOH.

Physicochemical Properties

The physicochemical properties of a drug molecule are critical determinants of its
pharmacokinetic and pharmacodynamic behavior. For thalidomide and its derivatives,
properties such as solubility, lipophilicity (logP), and pKa are of paramount importance.

Table 1: Physicochemical Properties of Thalidomide and its Derivatives
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. . Thalidomide-5- Thalidomide-NH-

Property Thalidomide

NH2-CH2-COOH CH2-COOH
Molecular Formula C13H10N204[10] C15H13N306[11] C15H13N306[12]
Molecular Weight (

258.23[13] 331.28[11] 331.28[12]
g/mol)
Aqueous Solubility Sparingly soluble[14] Not reported Not reported
~50 pg/mL[15]
0.11 mg/mL (in 1:8
DMSO:PBS)[13]
Solubility in Organic ~12 mg/mL in 125 mg/mLin 42.5 mg/mLin
Solvents DMSO[13][14] DMSO[11] DMSO[9]
~12 mg/mL in
DMF[14]
logP 0.33[10] Not reported -1.06[16]
pKa Not reported Not reported Not reported
Melting Point (°C) 269-271 Not reported Not reported
White to off-white Light yellow to green )

Appearance Green solid[9]

crystalline powder[10]  yellow solid[11]

Experimental Protocols

Accurate determination of physicochemical properties requires robust experimental
methodologies. The following sections detail standard protocols for key parameters.

The equilibrium solubility of a compound in a given solvent is a fundamental property. The
shake-flask method is a common and reliable technique.

Protocol: Shake-Flask Method for Aqueous Solubility

e Preparation: Prepare a saturated solution of the test compound in deionized water (or a
relevant buffer system, e.g., phosphate-buffered saline, PBS). This is achieved by adding an
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excess amount of the solid compound to the solvent in a sealed vial.

o Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient
period (typically 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: Centrifuge or filter the suspension to separate the undissolved solid from
the saturated solution.

o Quantification: Analyze the concentration of the dissolved compound in the clear supernatant
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.[17]

o Data Analysis: The measured concentration represents the equilibrium solubility of the
compound under the specified conditions.

The n-octanol/water partition coefficient (logP) is a measure of a compound's lipophilicity and is
crucial for predicting its membrane permeability and overall ADME properties.[18]

Protocol: Shake-Flask Method for logP Determination

e Solvent Preparation: Pre-saturate n-octanol with water and water with n-octanol by mixing
them and allowing the phases to separate.

o Compound Distribution: Dissolve a known amount of the test compound in one of the pre-
saturated phases. Add an equal volume of the other pre-saturated phase.

o Equilibration: Vigorously shake the mixture for a set period (e.g., 1-2 hours) to allow for
partitioning of the compound between the two phases.

o Phase Separation: Centrifuge the mixture to ensure complete separation of the n-octanol
and aqueous layers.

o Quantification: Determine the concentration of the compound in both the n-octanol and
agueous phases using a suitable analytical technique (e.g., HPLC-UV).

o Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-
octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm
of P.[18]
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Evaluating the chemical stability of a compound under various conditions is essential for
determining its shelf-life and potential degradation pathways.

Protocol: HPLC-Based Stability Study

e Solution Preparation: Prepare solutions of the test compound in relevant media (e.g.,
aqueous buffers of different pH, plasma).

¢ Incubation: Store the solutions under controlled conditions (e.g., specific temperature and
light exposure).

o Sampling: At predetermined time points, withdraw aliquots of the solutions.

e Analysis: Analyze the concentration of the parent compound in each aliquot using a validated
stability-indicating HPLC method. This method should be able to separate the parent
compound from its degradation products.[19]

o Data Analysis: Plot the concentration of the parent compound versus time to determine the
degradation rate and half-life.[5]

Signaling Pathways

Thalidomide and its derivatives exert their biological effects by modulating various signaling
pathways. A key mechanism involves the binding to cereblon (CRBN), a component of the
CRL4-CRBN E3 ubiquitin ligase complex.[4] This interaction alters the substrate specificity of
the E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of specific
target proteins, known as neosubstrates.[4]

Key signaling pathways affected by thalidomide include:

« Inhibition of Tumor Necrosis Factor-alpha (TNF-a): Thalidomide is known to inhibit the
production of TNF-a, a key inflammatory cytokine.[20][21]

» Anti-angiogenic Effects: Thalidomide can inhibit the formation of new blood vessels, a
process known as angiogenesis.[21][22] This is partly mediated through the downregulation
of vascular endothelial growth factor (VEGF).[21][22]
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» Degradation of Transcription Factors: The binding of thalidomide to CRBN leads to the
degradation of transcription factors such as Ikaros (IKZF1) and Aiolos (IKZF3) in multiple
myeloma cells, which is crucial for its anti-cancer activity.[20][23] In the context of
teratogenicity, the degradation of SALL4 has been identified as a key event.[24]
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Thalidomide's Mechanism of Action
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Caption: Thalidomide binds to CRBN, leading to the degradation of neosubstrates.
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Experimental Workflow

A logical workflow is crucial for the systematic physicochemical characterization of a new
chemical entity like Thalidomide-5-NH2-CH2-COOH.

Physicochemical Characterization Workflow

Start: Compound Synthesis
and Purification

Structural Analysis
(NMR, MS)

A4

Purity Assessment
(HPLC)

el

Solubility Determination Lipophilicity (logP) Chemical Stability Solid-State Characterization
(Aqueous & Organic) Determination (pH, Temperature, Plasma) (DSC, TGA, XRD)

pKa Determination

l

End: Comprehensive
Physicochemical Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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